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Compound of Interest

Compound Name: Shp2/hdac-IN-1

Cat. No.: B15140076 Get Quote

This technical guide provides a comprehensive overview of the dual inhibitor Shp2/HDAC-IN-1,

also identified as compound 8t in seminal research. The document is intended for researchers,

scientists, and professionals in the field of drug development, offering detailed insights into its

chemical properties, biological activity, and the experimental methodologies used for its

characterization.

Chemical Structure and Properties
Shp2/HDAC-IN-1 is a novel small molecule designed as a dual inhibitor of Src homology-2

domain-containing phosphatase 2 (Shp2) and histone deacetylase (HDAC).

Chemical Formula: C₃₄H₃₅Cl₂N₇O₃

Molecular Weight: 660.59 g/mol

CAS Number: 2831230-38-5

Quantitative Biological Activity
Shp2/HDAC-IN-1 has demonstrated potent inhibitory activity against both Shp2 and HDAC1.

The key quantitative data are summarized in the table below.

Target IC₅₀ (nM)

Shp2 20.4

HDAC1 25.3
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Table 1: Inhibitory activity of Shp2/HDAC-IN-1 against Shp2 and HDAC1.

Signaling Pathways
The dual inhibition of Shp2 and HDAC by Shp2/HDAC-IN-1 impacts multiple critical signaling

pathways implicated in cancer cell proliferation, survival, and immune evasion. Shp2 is a key

downstream effector of various receptor tyrosine kinases (RTKs) and positively regulates the

RAS/MAPK pathway. HDACs are crucial epigenetic modifiers that regulate the expression of

tumor suppressor genes and other proteins involved in cell cycle control and apoptosis. The

simultaneous inhibition of these two targets is a promising strategy for cancer therapy.
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Dual Inhibition of Shp2 and HDAC Signaling Pathways.
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Experimental Protocols
The following are detailed methodologies for the key experiments cited in the characterization

of Shp2/HDAC-IN-1.

Shp2 Inhibition Assay
A fluorescence-based assay is utilized to determine the inhibitory activity of compounds against

Shp2.

Start

Prepare assay buffer:
50 mM Tris-HCl (pH 7.5),
100 mM NaCl, 1 mM DTT,

0.05% BSA

Add Shp2 enzyme to wells Add Shp2/HDAC-IN-1
(or vehicle control)

Pre-incubate at room
temperature for 15 min Add DiFMUP substrate

Measure fluorescence intensity
(Ex: 340 nm, Em: 450 nm)

kinetically for 30 min
Calculate IC50

Click to download full resolution via product page

Workflow for Shp2 Inhibition Assay.

Protocol Details:

Assay Buffer: The assay is performed in a buffer containing 50 mM Tris-HCl (pH 7.5), 100

mM NaCl, 1 mM DTT, and 0.05% BSA.

Enzyme and Inhibitor Incubation: Recombinant human Shp2 enzyme is added to the wells of

a microplate. Subsequently, varying concentrations of Shp2/HDAC-IN-1 or a vehicle control

(DMSO) are added. The plate is then pre-incubated at room temperature for 15 minutes to

allow for inhibitor binding.

Substrate Addition and Measurement: The enzymatic reaction is initiated by the addition of

the fluorogenic substrate 6,8-difluoro-4-methylumbelliferyl phosphate (DiFMUP). The

fluorescence intensity is measured kinetically over 30 minutes using a microplate reader with

excitation at 340 nm and emission at 450 nm.

Data Analysis: The rate of the reaction is determined from the linear portion of the kinetic

curve. The IC₅₀ values are calculated by fitting the dose-response data to a four-parameter

logistic equation.
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HDAC1 Inhibition Assay
A commercially available fluorometric HDAC assay kit is typically used to determine the

inhibitory activity against HDAC1.

Start Prepare assay buffer Add HDAC1 enzyme to wells Add Shp2/HDAC-IN-1
(or vehicle control)

Add fluorogenic HDAC
substrate Incubate at 37°C for 30 min Add developer solution Incubate at room

temperature for 15 min
Measure fluorescence intensity

(Ex: 360 nm, Em: 460 nm) Calculate IC50

Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide: Shp2/HDAC-IN-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140076#chemical-structure-of-shp2-hdac-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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